Cas no 1082413-28-2 (5-acetyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 5-acetyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 1082413-28-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD11582093
• CID: 5606231
• PubChem ID: 20784828
• Update Time: 2025-05-28

5-acetyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-9469833
• SCHEMBL13374012
• 1082413-28-2
• 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 5-acetyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

• MDL： MFCD11582093
• Inchi： 1S/C9H11N3O3/c1-5(13)12-3-2-7-6(4-12)8(9(14)15)11-10-7/h2-4H2,1H3,(H,10,11)(H,14,15)
• InChI Key： FCWAANVMRKGSFE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C(C(=O)O)=NNC=2CC1

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-acetyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Comprehensive Overview of 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1082413-28-2)

The compound 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1082413-28-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both acetyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazolopyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. Its molecular framework allows for modifications that can enhance binding affinity and selectivity toward specific biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of CAS No. 1082413-28-2 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are highly prioritized in modern chemical industries.

From an analytical perspective, 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict its interactions with biological targets, accelerating the drug development process.

The versatility of CAS No. 1082413-28-2 extends beyond pharmaceuticals. It has shown promise in agrochemical formulations, particularly as a precursor for crop protection agents. Its ability to modulate enzyme activity makes it a candidate for developing novel herbicides and pesticides, addressing global challenges in food security and sustainable agriculture.

As the scientific community continues to explore the potential of pyrazolopyridine derivatives, 5-acetyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid remains a focal point of innovation. Its applications in personalized medicine and biomaterials are particularly exciting, reflecting broader trends toward precision healthcare and advanced material design. With ongoing research, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.